Cas no 1094651-50-9 (1-bromo-3-(chloromethyl)-5-fluorobenzene)

• Product Name: 1-bromo-3-(chloromethyl)-5-fluorobenzene
• CAS No: 1094651-50-9
• MF: C₇H₅BrClF
• MW: 223.470003843307
• MDL: MFCD11619429
• CID: 1192120
• PubChem ID: 43248500
• Update Time: 2025-05-26

1-bromo-3-(chloromethyl)-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(chloromethyl)-5-fluorobenzene
• 3-BROMO-5-FLUOROBENZYL CHLORIDE
• SureCN4059894
• AB64454
• AS00636
• KB-181207
• X8112
• SCHEMBL4059894
• A895033
• EN300-330659
• AKOS009396981
• DB-204423
• MFCD11619429
• CK2025
• PS-10661
• DTXSID30655784
• 1094651-50-9

• MDL： MFCD11619429
• Inchi： 1S/C7H5BrClF/c8-6-1-5(4-9)2-7(10)3-6/h1-3H,4H2
• InChI Key： QNVSLUFLTUOQNT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CCl)=C1)F

Computed Properties

• Exact Mass: 221.92500
• Monoisotopic Mass: 221.92472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.32700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-bromo-3-(chloromethyl)-5-fluorobenzene

1-Bromo-3-(Chloromethyl)-5-Fluorobenzene: An Overview of a Versatile Organic Compound

1-Bromo-3-(chloromethyl)-5-fluorobenzene (CAS No. 1094651-50-9) is a multifaceted organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of bromine, chlorine, and fluorine substituents on a benzene ring, which imparts it with a diverse array of chemical properties and reactivity profiles. In this article, we will delve into the structure, synthesis, applications, and recent research developments surrounding this intriguing molecule.

The molecular structure of 1-bromo-3-(chloromethyl)-5-fluorobenzene is defined by its aromatic benzene ring with specific functional groups attached at distinct positions. The bromine atom at the 1-position, the chloromethyl group at the 3-position, and the fluorine atom at the 5-position collectively contribute to its unique chemical behavior. The presence of these halogen substituents makes it a valuable intermediate in various synthetic pathways due to their reactivity and ability to undergo substitution reactions.

The synthesis of 1-bromo-3-(chloromethyl)-5-fluorobenzene can be achieved through several methods, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the sequential introduction of halogen substituents onto a substituted benzene ring. For instance, starting from 3-chloromethylfluorobenzene, bromination can be carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) under appropriate conditions. This method provides a straightforward route to the target compound with high selectivity and yield.

In the realm of pharmaceutical research, 1-bromo-3-(chloromethyl)-5-fluorobenzene has shown promise as a building block for the synthesis of bioactive molecules. Its versatile reactivity allows for the introduction of various functional groups that can modulate biological activity. Recent studies have explored its potential in the development of novel drugs targeting specific enzymes and receptors. For example, researchers have utilized this compound as a key intermediate in the synthesis of inhibitors for kinases and other protein targets involved in disease pathways.

Beyond pharmaceutical applications, 1-bromo-3-(chloromethyl)-5-fluorobenzene has found utility in materials science. Its halogen substituents make it an attractive candidate for polymerization reactions, leading to the formation of functional polymers with tailored properties. These polymers can be designed for applications ranging from electronic materials to coatings and adhesives. The ability to fine-tune the properties of these materials through controlled polymerization processes highlights the versatility of this compound.

The environmental impact and safety considerations of 1-bromo-3-(chloromethyl)-5-fluorobenzene are also important areas of research. Studies have focused on understanding its behavior in different environmental conditions and assessing its potential toxicity to ensure safe handling and disposal practices. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes that minimize environmental impact while maintaining high yields and purity.

In conclusion, 1-bromo-3-(chloromethyl)-5-fluorobenzene (CAS No. 1094651-50-9) is a highly versatile organic compound with significant applications in organic synthesis, pharmaceutical research, and materials science. Its unique combination of halogen substituents makes it an invaluable intermediate in various synthetic pathways and a promising candidate for the development of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in multiple scientific disciplines.